Cas no 138668-17-4 (2,4,5-trideoxy-2-nitro-D-erythro-pentitol)

• Product Name: 2,4,5-trideoxy-2-nitro-D-erythro-pentitol
• CAS No: 138668-17-4
• MF: C₅H₁₁NO₄
• MW: 149.145141839981
• CID: 1254624
• PubChem ID: 6451261
• Update Time: 2025-04-20

2,4,5-trideoxy-2-nitro-D-erythro-pentitol Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trideoxy-2-nitro-D-erythro-pentitol
• (2S,3R)-2-nitropentane-1,3-diol
• DTXSID70160746
• 138668-17-4
• 1,3-Pentanediol, 2-nitro-, (R*,S*)-

• Inchi： 1S/C5H11NO4/c1-2-5(8)4(3-7)6(9)10/h4-5,7-8H,2-3H2,1H3/t4-,5+/m0/s1
• InChI Key： WEMWRQSEKYYLOZ-CRCLSJGQSA-N
• SMILES： O[C@H](CC)[C@H](CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 149.06883
• Monoisotopic Mass: 149.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• PSA: 83.6